Cas no 146177-61-9 (3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7-tetramethyl-)

• Product Name: 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7-tetramethyl-
• CAS No: 146177-61-9
• MF: C₁₃H₁₅N₅
• MW: 241.291701555252
• CID: 144689
• PubChem ID: 154595
• Update Time: 2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7-tetramethyl-
• 3,4,5,7-tetramethylimidazo[4,5-f]quinoxalin-2-amine
• 3,4,5,7-tetramethyl-3H-imidazo[4,5-f]quinoxalin-2-amine
• 4,5,7-TRIMEIQX
• 2-AMINO-3,4,5,7-TETRAMETHYLIMIDAZO(4,5-F)QUINOXALINE
• DTXSID00163285
• 2-AMINO-3,4,5,7-TETRAMETHYLIMIDAZO[4,5-F]QUINOXALINE
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,4,5,7-tetramethyl-
• CCRIS 6412
• 146177-61-9
• 4,5,7-Trimethyl-IQX
• 3,4,5,7-Tetramethyl-3H-imidazo(4,5-f)quinoxalin-2-amine

• Inchi： 1S/C13H15N5/c1-6-5-15-10-9(16-6)7(2)8(3)12-11(10)17-13(14)18(12)4/h5H,1-4H3,(H2,14,17)
• InChI Key： QSQNCDPZGFTHHH-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2=C3C(=C(C)C(C)=C12)N=C(C)C=N3

Computed Properties

• Exact Mass: 241.13295
• Monoisotopic Mass: 241.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 479°Cat760mmHg
• Flash Point: 243.5°C
• Refractive Index: 1.721
• PSA: 69.62